Cas no 3017-66-1 (1-Hexene, 2-bromo-)

1-Hexene, 2-bromo- structure
1-Hexene, 2-bromo- structure
Product Name:1-Hexene, 2-bromo-
CAS No:3017-66-1
MF:C6H11Br
MW:163.055541276932
CID:1441322
PubChem ID:12555717
Update Time:2025-04-20

1-Hexene, 2-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexene, 2-bromo-
    • 2-bromohex-1-ene
    • 2-bromo-1-hexene
    • SCHEMBL4779614
    • 2-bromo-hex-1-ene
    • DTXSID10502388
    • WRAXOEFICNTJOB-UHFFFAOYSA-N
    • 3017-66-1
    • Inchi: 1S/C6H11Br/c1-3-4-5-6(2)7/h2-5H2,1H3
    • InChI Key: WRAXOEFICNTJOB-UHFFFAOYSA-N
    • SMILES: BrC(=C)CCCC

Computed Properties

  • Exact Mass: 162.00443
  • Monoisotopic Mass: 162.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 57.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.2129 (estimate)
  • Melting Point: -102.35°C (estimate)
  • Boiling Point: 138.85°C (estimate)
  • Refractive Index: 1.3959 (estimate)
  • PSA: 0
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd